Cas no 1365271-61-9 (2-Bromo-6-(dimethylamino)benzonitrile)

• Product Name: 2-Bromo-6-(dimethylamino)benzonitrile
• CAS No: 1365271-61-9
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD21609668
• CID: 3043569
• Update Time: 2025-05-20

2-Bromo-6-(dimethylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(dimethylamino)benzonitrile
• Benzonitrile, 2-bromo-6-(dimethylamino)-

• MDL： MFCD21609668
• Inchi： 1S/C9H9BrN2/c1-12(2)9-5-3-4-8(10)7(9)6-11/h3-5H,1-2H3
• InChI Key： YSQKHXKDOBKTSC-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(N(C)C)C=CC=C1Br

Additional information on 2-Bromo-6-(dimethylamino)benzonitrile

2-Bromo-6-(dimethylamino)benzonitrile: A Comprehensive Overview

2-Bromo-6-(dimethylamino)benzonitrile (CAS No. 1365271-61-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a dimethylamino group, and a cyano group on a benzene ring. The presence of these functional groups makes it highly reactive and suitable for various applications in chemical research and industrial processes.

The benzonitrile moiety in 2-Bromo-6-(dimethylamino)benzonitrile serves as a key structural element, contributing to the compound's stability and reactivity. The cyano group (-CN) is known for its ability to participate in nucleophilic substitutions and other reactions, making it a valuable component in the synthesis of complex molecules. Recent studies have highlighted the role of benzonitriles in the development of novel pharmaceutical agents, particularly in the design of bioisosteres and drug delivery systems.

The dimethylamino group (-N(CH3)2) attached to the benzene ring introduces additional functionality to the molecule. This group is known for its ability to act as a nucleophile or base, depending on the reaction conditions. In medicinal chemistry, dimethylamino groups are often used to enhance the lipophilicity and bioavailability of drug candidates. Recent research has explored the use of 2-Bromo-6-(dimethylamino)benzonitrile as a precursor for the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties.

The bromine atom in this compound plays a crucial role in determining its reactivity. Bromine is an excellent leaving group, making 2-Bromo-6-(dimethylamino)benzonitrile highly suitable for substitution reactions. In recent years, there has been growing interest in using brominated aromatic compounds as intermediates in the synthesis of heterocyclic structures, which are widely used in pharmaceuticals and agrochemicals.

From a synthetic perspective, 2-Bromo-6-(dimethylamino)benzonitrile can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing this compound with high yields.

In terms of applications, 2-Bromo-6-(dimethylamino)benzonitrile has found utility in the development of advanced materials, such as conductive polymers and sensors. The combination of its electronic properties and functional groups makes it an ideal candidate for these applications. For example, researchers have recently demonstrated the use of this compound as a building block for constructing metal-organic frameworks (MOFs), which exhibit exceptional catalytic activity and selectivity.

Moreover, 2-Bromo-6-(dimethylamino)benzonitrile has been employed as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines. These findings underscore its importance as a key intermediate in drug discovery efforts.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of 2-Bromo-6-(dimethylamino)benzonitrile. Quantum mechanical calculations have revealed that the compound's electronic structure is highly influenced by the interplay between its functional groups. This understanding has enabled researchers to design more efficient synthetic pathways and predict the behavior of this compound in various chemical environments.

In conclusion, 2-Bromo-6-(dimethylamino)benzonitrile (CAS No. 1365271-61-9) is a multifaceted organic compound with significant potential in diverse fields. Its unique structure, reactivity, and functionality make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new applications and insights into this compound's properties, its role in advancing chemical science is likely to grow even further.